Cas no 123776-29-4 (Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-)

Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)- structure
123776-29-4 structure
Product Name:Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-
CAS No:123776-29-4
MF:C11H20O2
MW:184.275303840637
CID:1216262
PubChem ID:15625737
Update Time:2025-04-20

Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-
    • 3-(3-hydroxy-2,2-dimethylpropyl)cyclohexan-1-one
    • DTXSID70575977
    • 123776-29-4
    • Inchi: 1S/C11H20O2/c1-11(2,8-12)7-9-4-3-5-10(13)6-9/h9,12H,3-8H2,1-2H3
    • InChI Key: LVDVWNVBXPNOBQ-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC1CC(CCC1)=O

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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